Cas no 65963-40-8 (Chlorophyllin copper sodium salt)

• Product Name: Chlorophyllin copper sodium salt
• CAS No: 65963-40-8
• MF: C₃₄H₃₁CuN₄Na₃O₆
• MW: 724.148
• CID: 90324
• Update Time: 2019-05-06

Chlorophyllin copper sodium salt Chemical and Physical Properties

Names and Identifiers

• chlorophyllin copper complex sodium salt
• EXTRACTUM LEONURI INSPISSATUM
• Chlorophyllin copper sodium salt

• Inchi： InChI=1S/C34H36N4O6.Cu.3Na/c1-7-19-15(3)23-12-25-17(5)21(9-10-29(39)40)32(37-25)22(11-30(41)42)33-31(34(43)44)18(6)26(38-33)14-28-20(8-2)16(4)24(36-28)13-27(19)35-23;;;;/h7,12-14,17,21H,1,8-11H2,2-6H3,(H5,35,36,37,38,39,40,41,42,43,44);;;;/q;+2;3*+1/p-5
• InChI Key： HWDGVJUIHRPKFR-UHFFFAOYSA-I
• SMILES： [Cu+2].[Na+].[Na+].[Na+].[O-]C(C1=C(C)C2=CC3C(CC)=C(C)C(=CC4=C(C=C)C(C)=C(C=C5C(C)C(CCC(=O)[O-])C(C(CC(=O)[O-])=C1[N-]2)=N5)[N-]4)N=3)=O |t:5,13,22,37|

Computed Properties

• Exact Mass: 723.123
• Monoisotopic Mass: 723.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 5
• Complexity: 1760
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165A^2

Experimental Properties

• Color/Form: Dark green powder or dark green liquid. Odorless or slightly ammonia smelly
• Boiling Point: 801.6°Cat760mmHg
• Flash Point: 438.6 °C
• Solubility: It is easily soluble in water, slightly soluble in alcohol and chloroform, insoluble in oil. The aqueous solution is transparent without precipitation

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Tetrapyrroles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives